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Compound of Interest

Compound Name: C.I. Pigment Violet 1

Cat. No.: B3434810 Get Quote

An In-depth Technical Guide to C.I. Pigment
Violet 1
This guide provides a comprehensive technical overview of C.I. Pigment Violet 1, a prominent

member of the triarylcarbonium class of pigments. Intended for researchers, scientists, and

professionals in drug development and materials science, this document delves into the

pigment's chemical structure, physicochemical properties, synthesis, and key applications, with

a focus on the scientific principles that govern its performance.

Core Identification and Chemical Structure
C.I. Pigment Violet 1 is a synthetic organic pigment prized for its brilliant reddish-purple hue.

[1][2] It is formally identified by the Colour Index as C.I. 45170:2 and has a CAS Registry

Number of 1326-03-0.[3][4]

Chemically, Pigment Violet 1 is a complex salt. The chromophore, the part of the molecule

responsible for its color, is a xanthene-based cationic dye known as C.I. Basic Violet 10 or

Rhodamine B.[3][5] This organic cation is rendered insoluble and thus transformed into a stable

pigment through a process called "laking," where it is precipitated with a complex inorganic

acid, typically phosphotungstomolybdic acid.[3][6] This process results in a stable, insoluble

pigment suitable for a variety of applications.
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The core structure of the organic cation is characterized by a triarylcarbonium framework,

which is responsible for its vibrant color.[7][8] The extensive system of conjugated double

bonds within this structure allows for strong absorption of light in the visible spectrum, resulting

in its characteristic violet color.[9]

Due to the complex and sometimes variable nature of the inorganic precipitating acid, the

precise molecular formula and weight can differ. However, the fundamental organic cation is

consistently C₂₈H₃₁N₂O₃⁺.[3]
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Caption: Generalized structure of C.I. Pigment Violet 1.

Physicochemical and Spectroscopic Properties
The performance of C.I. Pigment Violet 1 in various applications is dictated by its physical and

chemical properties. A summary of these key characteristics is presented in the table below.
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Property Value Reference(s)

C.I. Name Pigment Violet 1 [3]

C.I. Number 45170:2 [3][4]

CAS Number 1326-03-0 [3][4]

Chemical Class Triarylcarbonium (Xanthene) [2][7]

Molecular Formula Cation: C₂₈H₃₁N₂O₃⁺ [3]

Appearance Violet powder [10]

Solubility

Slightly soluble in water;

soluble in ethanol and

cellosolve.

[3]

Heat Resistance ~140-150 °C [2][4]

Light Fastness (1-8) 4-5 [2]

Acid Resistance (1-5) 4 [2]

Alkali Resistance (1-5) 2 [2]

Oil Absorption 40-55 g/100g [4]

UV-Vis λmax
~543-558 nm (for Rhodamine

B chromophore)
[11][12]

The UV-Visible absorption spectrum of the Rhodamine B cation, the chromophore of Pigment

Violet 1, shows a strong absorption peak in the green-yellow region of the visible spectrum

(approximately 543-558 nm), which is responsible for the pigment's brilliant violet appearance.

[11][12] The insolubility of the laked pigment makes obtaining a solution spectrum challenging,

but reflectance spectra of the solid pigment confirm this absorption range.

Synthesis Methodology
The synthesis of C.I. Pigment Violet 1 is a two-stage process. The first stage involves the

synthesis of the soluble dye, Rhodamine B, followed by the second stage, which is the

precipitation or "laking" of this dye to form the insoluble pigment.
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Stage 1: Synthesis of Rhodamine B (C.I. Basic Violet 10)
The most common method for synthesizing the Rhodamine B cation is through the acid-

catalyzed condensation of 3-(diethylamino)phenol with phthalic anhydride.[3]

Experimental Protocol:

Reactant Charging: In a reaction vessel equipped with a stirrer, thermometer, and reflux

condenser, charge 3-(diethylamino)phenol and phthalic anhydride in a 2:1 molar ratio.

Acid Catalyst: Slowly add a catalytic amount of concentrated sulfuric acid. The sulfuric acid

acts as a dehydrating agent and facilitates the Friedel-Crafts acylation reaction.

Heating and Condensation: Heat the mixture, typically to around 180-200°C. The reaction is

a condensation reaction where water is eliminated. The reaction progress can be monitored

by observing the cessation of water evolution.

Alkali Fusion and Solubilization: After the condensation is complete, the reaction mass is

treated with a sodium hydroxide solution (alkali fusion) to open the lactone ring of the

intermediate.

Acidification and Crystallization: The resulting solution is then acidified with a mineral acid

like hydrochloric acid, which re-forms the xanthene structure and precipitates the Rhodamine

B dye.[3]

Isolation and Purification: The precipitated Rhodamine B is isolated by filtration, washed with

water to remove residual acid and salts, and then dried.
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Stage 1: Rhodamine B Synthesis
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Caption: Synthesis workflow for C.I. Pigment Violet 1.
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Stage 2: Laking Process
In this stage, the water-soluble Rhodamine B is converted into the insoluble C.I. Pigment
Violet 1.

Experimental Protocol:

Solution Preparation: Prepare an aqueous solution of the synthesized Rhodamine B.

Precipitant Preparation: In a separate vessel, prepare a solution of the laking agent, typically

a complex acid such as phosphotungstomolybdic acid.

Precipitation: Under controlled temperature and pH, slowly add the laking agent solution to

the Rhodamine B solution with vigorous stirring. This causes the precipitation of the insoluble

pigment complex.

Digestion: The resulting pigment slurry may be heated for a period (digested) to allow for

crystal growth and stabilization, which can improve the pigment's properties.

Isolation and Finishing: The precipitated C.I. Pigment Violet 1 is isolated by filtration. It is

then thoroughly washed with water to remove any unreacted starting materials and soluble

salts.

Drying and Milling: The washed pigment is dried and then milled to achieve the desired

particle size distribution for its intended application.

Applications
The vibrant color and moderate fastness properties of C.I. Pigment Violet 1 make it suitable

for a range of applications where high-performance characteristics are not the primary

requirement. Its main uses include:

Printing Inks: It is widely used in various types of printing inks, including offset, water-based,

and solvent-based inks for packaging and publications.[2][4]

Coatings: It finds application in industrial paints and coatings.[2]

Textile Printing: C.I. Pigment Violet 1 is also used in the coloration of textiles.[2]
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Plastics: It can be used as a colorant in some plastic applications.[2]

Safety and Toxicology
As with any chemical substance, proper handling and safety precautions are essential when

working with C.I. Pigment Violet 1.

Hazards Identification: The pigment is a violet powder that may cause eye, skin, and

respiratory tract irritation.[13] Ingestion of large amounts may cause gastrointestinal issues.

[13] As a fine organic powder, it can also pose a dust explosion hazard under certain

conditions.[13]

Handling and Personal Protective Equipment (PPE): It is recommended to handle C.I.
Pigment Violet 1 in a well-ventilated area.[13] Appropriate PPE, including safety glasses,

gloves, and respiratory protection (especially when handling the powder), should be worn to

minimize exposure.[10]

Toxicological Information: Acute oral toxicity (LD50) in rats is reported to be greater than

4900 mg/kg, indicating low acute toxicity.[13] There is limited data on long-term toxicological

effects.[10][14]

Ecotoxicity: C.I. Pigment Violet 1 is classified as very toxic to aquatic life with long-lasting

effects.[10] Therefore, release into the environment should be avoided, and disposal must be

in accordance with local, state, and federal regulations.

Conclusion
C.I. Pigment Violet 1 is a well-established triarylcarbonium pigment that offers a bright,

reddish-violet color. Its synthesis, based on the laking of Rhodamine B, is a classic example of

converting a soluble dye into an insoluble pigment. While it may not possess the highest

fastness properties compared to more modern high-performance pigments, its cost-

effectiveness and vibrant shade ensure its continued use in a variety of applications,

particularly in the printing ink industry. A thorough understanding of its chemical structure,

properties, and synthesis is crucial for its effective and safe application in scientific research

and industrial processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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